![molecular formula C23H24N2O3 B251830 3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide](/img/structure/B251830.png)
3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide, also known as MPBD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPBD belongs to the class of benzamide derivatives and is known to exhibit potent pharmacological properties. In
Mechanism of Action
The mechanism of action of 3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide involves the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has been investigated for its potential use in the treatment of neurodegenerative disorders, and has been shown to exhibit neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide is its potent pharmacological properties, which make it an attractive candidate for drug development. The synthesis method is relatively simple and can be carried out in a laboratory setting. However, one of the limitations of this compound is its potential toxicity, which needs to be further investigated.
Future Directions
There are several future directions for the research on 3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide. One of the areas of interest is the development of this compound-based drugs for the treatment of inflammatory and neurodegenerative disorders. Further studies are needed to investigate the potential toxicity of this compound and its derivatives. The mechanism of action of this compound needs to be further elucidated to understand its pharmacological properties. Additionally, the development of novel synthetic routes for the synthesis of this compound and its derivatives can lead to the discovery of new compounds with enhanced pharmacological properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method is relatively simple and can be carried out in a laboratory setting. This compound exhibits potent anti-inflammatory, analgesic, and anti-cancer properties, and has been investigated for its potential use in the treatment of neurodegenerative disorders. While there are limitations to the research on this compound, there are several future directions for the development of this compound-based drugs and the discovery of new compounds with enhanced pharmacological properties.
Synthesis Methods
The synthesis of 3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide involves the reaction of 3,5-diethoxybenzoic acid with 4-(4-pyridinylmethyl)phenylamine in the presence of thionyl chloride and dimethylformamide. The resulting product is then treated with benzoyl chloride and triethylamine to obtain the final product, this compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
3,5-diethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to exhibit potent anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C23H24N2O3 |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
3,5-diethoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide |
InChI |
InChI=1S/C23H24N2O3/c1-3-27-21-14-19(15-22(16-21)28-4-2)23(26)25-20-7-5-17(6-8-20)13-18-9-11-24-12-10-18/h5-12,14-16H,3-4,13H2,1-2H3,(H,25,26) |
InChI Key |
ABVUZEFIUKYRCP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3)OCC |
Canonical SMILES |
CCOC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.